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Compound of Interest

Compound Name: E235

Cat. No.: B15583110 Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

all laboratory chemicals is a critical component of maintaining a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of E235, also known as Natamycin, a naturally occurring antifungal agent. Adherence

to these procedures is vital to prevent environmental contamination and ensure personnel

safety.

Immediate Safety and Handling:

Before beginning any disposal procedure, it is imperative to handle Natamycin with appropriate

personal protective equipment (PPE) to minimize exposure risks. Natamycin is slightly

hazardous in case of skin or eye contact, ingestion, or inhalation[1].
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

Protects against splashes and

airborne particles of

Natamycin[2].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, vinyl) and a lab

coat or protective clothing.

Prevents direct skin contact

with the substance[1][2].

Respiratory Protection

In well-ventilated areas for

small quantities, a dust mask

may be sufficient. For potential

exposure limit exceedance or

irritation, a full-face respirator

is recommended.

Avoids inhalation of Natamycin

dust or aerosols[2].

All waste contaminated with Natamycin, including unused products, contaminated PPE, and

cleaning materials, should be treated as hazardous chemical waste[2].

Step-by-Step Disposal Protocol:
The proper disposal of Natamycin waste requires a systematic approach involving

identification, segregation, containment, and professional disposal.

1. Identification and Segregation: At the point of generation, identify and segregate Natamycin

waste into the following categories:

Unused/Expired Solid Natamycin: Pure, solid powder[3].

Aqueous Solutions Containing Natamycin: Buffers or other aqueous solutions[3].

Contaminated Solid Waste: Items such as gloves, pipette tips, bench paper, and vials[3].

Empty Natamycin Containers: Original packaging[3].

2. Containment and Labeling:
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Unused/Expired Solid Natamycin: Keep in its original, clearly labeled container. Do not mix

with other chemical waste[3][4].

Aqueous Solutions: Collect in a designated, sealed, and leak-proof carboy. Label the

container with its contents (e.g., "Aqueous Waste with Natamycin"). Do not mix with organic

solvent waste[3].

Contaminated Solid Waste: Collect in a designated, lined, puncture-proof container with a lid.

Label the container clearly as "Non-hazardous Chemical Waste" or as required by your

institution's policy[3].

Empty Containers: For containers of 5 gallons or less, triple rinse with a suitable solvent like

water. Collect the rinsate as aqueous waste. The rinsed container may then be recycled or

disposed of as regular trash. Uncleaned containers should be handled as the product

itself[3].

3. Storage and Disposal:

Store all waste containers in a designated, secure area away from incompatible materials

while awaiting pickup[3].

Arrange for the collection and disposal of all Natamycin waste through your institution's

Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal

company[2][3].

Disposal must be in compliance with all local, state, and national regulations[2][4]. Do not

pour aqueous solutions down the drain[3][5].

In Case of a Spill: In the event of a Natamycin spill, wear appropriate PPE, including respiratory

protection. For solid spills, carefully sweep up the material to avoid dust generation and place it

in a suitable, closed container for disposal. For liquid spills, use an inert absorbent material and

place it in a sealed container. Thoroughly clean the spill area with water[2].
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Natamycin Disposal Decision Workflow

Step 1: Classify Waste

Step 2: Contain & Label

Step 3: Final Disposal
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Caption: Logical workflow for the proper disposal of Natamycin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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